N-(3-acetylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H16ClNO3/c1-11-8-14(18)6-7-16(11)22-10-17(21)19-15-5-3-4-13(9-15)12(2)20/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: BAGYHHKEYVIRLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C17H16ClNO3
• Molecular Weight: 317.8 g/mol

Description

N-(3-acetylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide (also known as N-acetyl-PCE, NACPCE, or N-acetylphenyl-2-chloro-2-methylphenoxyacetamide) is a synthetic compound commonly used in laboratory experiments. It is a white, odorless, crystalline solid with a molecular weight of 248.7 g/mol and a melting point of 155-156°C. NACPCE is a potent inhibitor of phosphodiesterases, a family of enzymes that regulate the metabolism of nucleic acids and proteins in cells. It has a variety of applications in scientific research, including the study of cellular signaling pathways and biochemical processes, as well as its use in drug development.

Scientific Research Applications

Synthesis and Chemical Properties

N-(3-acetylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide and its derivatives are subject to research in synthetic chemistry for their potential in creating novel chemical entities. For instance, the synthesis of related phenoxyacetamide derivatives has been explored for their potential as insecticidal agents against the cotton leafworm, Spodoptera littoralis, showing that certain compounds exhibited excellent results in pest control applications (Rashid et al., 2021). Another study focused on the synthesis of N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] acetamide, demonstrating the importance of reaction conditions in achieving high yields of target compounds (Yonghong, 2009).

Biological Activities

Research into the biological activities of phenoxyacetamide derivatives includes investigations into their anticancer, anti-inflammatory, and analgesic potential. One study developed new chemical entities as potential anticancer, anti-inflammatory, and analgesic agents, finding that derivatives with halogens on the aromatic ring showed promising activities, particularly in cancer and inflammation models (Rani et al., 2014). This highlights the therapeutic potential of such compounds in medical research and drug development.

Materials Science and Other Applications

In materials science, derivatives of N-(3-acetylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide have been explored for their potential in various applications, including as photosensitizers in dye-sensitized solar cells (DSSCs). Studies on benzothiazolinone acetamide analogs, for example, performed photochemical and thermochemical modeling to analyze their efficiency as photosensitizers, showing good light harvesting efficiency and potential for use in photovoltaic cells (Mary et al., 2020).